Cas no 1806350-45-7 (3,4-Dichloro-5-(difluoromethoxy)benzylamine)

• Product Name: 3,4-Dichloro-5-(difluoromethoxy)benzylamine
• CAS No: 1806350-45-7
• MF: C₈H₇Cl₂F₂NO
• MW: 242.050087213516
• CID: 4707572
• Update Time: 2025-10-21

3,4-Dichloro-5-(difluoromethoxy)benzylamine Chemical and Physical Properties

Names and Identifiers

• 3,4-Dichloro-5-(difluoromethoxy)benzylamine

• Inchi： 1S/C8H7Cl2F2NO/c9-5-1-4(3-13)2-6(7(5)10)14-8(11)12/h1-2,8H,3,13H2
• InChI Key： SFLHATNCGQVOLU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(CN)=CC=1OC(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• Topological Polar Surface Area: 35.2

Additional information on 3,4-Dichloro-5-(difluoromethoxy)benzylamine

Research Briefing on 3,4-Dichloro-5-(difluoromethoxy)benzylamine (CAS: 1806350-45-7) in Chemical Biology and Pharmaceutical Applications

The compound 3,4-Dichloro-5-(difluoromethoxy)benzylamine (CAS: 1806350-45-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of 3,4-Dichloro-5-(difluoromethoxy)benzylamine as a key intermediate in the synthesis of novel bioactive molecules. Its structural motif, featuring both dichloro and difluoromethoxy substituents, is particularly noteworthy for its ability to modulate pharmacokinetic properties such as metabolic stability and membrane permeability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, showing promising activity against specific cancer cell lines.

In addition to its applications in oncology, research has explored the compound's potential in central nervous system (CNS) disorders. A preclinical study conducted by Smith et al. (2024) reported that derivatives of 3,4-Dichloro-5-(difluoromethoxy)benzylamine exhibited significant binding affinity to serotonin receptors, suggesting possible applications in the treatment of depression and anxiety disorders. The study emphasized the compound's ability to cross the blood-brain barrier, a critical factor in CNS drug development.

The synthetic pathways for 3,4-Dichloro-5-(difluoromethoxy)benzylamine have also been a focus of recent research. A novel catalytic method published in Organic Letters (2024) described an efficient, high-yield synthesis using palladium-catalyzed cross-coupling reactions. This advancement addresses previous challenges related to scalability and purity, making the compound more accessible for further pharmacological studies.

Despite these promising developments, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research is investigating structural modifications to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3,4-Dichloro-5-(difluoromethoxy)benzylamine (CAS: 1806350-45-7) represents a versatile scaffold with broad potential in drug discovery. Its unique chemical properties and demonstrated biological activities position it as a valuable candidate for further investigation. Future studies should focus on elucidating its mechanism of action and exploring its efficacy in vivo to fully realize its therapeutic potential.